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Compound of Interest

Compound Name: 2'-Hydroxypropiophenone

Cat. No.: B1664087 Get Quote

Ensuring the safe and compliant disposal of 2'-Hydroxypropiophenone is a critical aspect of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for researchers, scientists, and drug development professionals to manage the

disposal of this compound effectively. Adherence to these protocols is vital for mitigating risks

and ensuring compliance with regulatory standards.

Hazard Profile and Safety Considerations
2'-Hydroxypropiophenone is classified as an irritant, affecting the skin, eyes, and respiratory

system.[1][2] Therefore, all handling and disposal procedures must be conducted with

appropriate personal protective equipment in a well-ventilated area to prevent exposure.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement
Codes

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes

skin irritation

P264, P280,

P302+P352,

P332+P313,

P362+P364

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes

serious eye

irritation

P264, P280,

P305+P351+P33

8, P337+P313

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory Tract

Irritation

GHS07 Warning

H335: May

cause respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

Data sourced from PubChem and other safety data sheets.[1][2][3]

Personal Protective Equipment (PPE) for Disposal
Equipment Specification

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a suitable respirator should be worn.
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The primary and recommended method for the disposal of 2'-Hydroxypropiophenone is to

engage a licensed professional waste disposal service.[4] Do not dispose of this chemical

down the drain or in regular trash.

Waste Collection and Storage
Segregation: Collect waste 2'-Hydroxypropiophenone and any materials contaminated with

it (e.g., pipette tips, gloves, absorbent pads) in a dedicated, properly labeled waste container.

Do not mix with other chemical waste streams to avoid potentially hazardous reactions.

Container: Use a chemically compatible container, such as a high-density polyethylene

(HDPE) or glass bottle with a secure screw cap. Ensure the container is in good condition

and free from leaks.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2'-Hydroxypropiophenone," and the associated hazards (e.g., "Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents.[5]
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Start: Generation of
2'-Hydroxypropiophenone Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Compatible Container

Label Container:
'Hazardous Waste'

'2''-Hydroxypropiophenone'
'Irritant'

Store Securely in a Designated
Waste Accumulation Area

Spill Occurs?

Follow Spill Cleanup Protocol:
- Absorb with inert material

- Collect in a sealed container
- Decontaminate area

Yes

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor for Pickup

No

End: Waste is Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 2'-Hydroxypropiophenone.
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Spill and Emergency Procedures
In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE.

Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth.

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning

materials for disposal as hazardous waste.

Large Spills: In case of a large spill, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department or emergency services.

Regulatory Context
While a specific U.S. Environmental Protection Agency (EPA) hazardous waste code for 2'-
Hydroxypropiophenone is not explicitly listed, it must be managed as a hazardous waste due

to its irritant properties. Waste generators are responsible for determining if a waste meets the

criteria for being hazardous, either by being listed or by exhibiting hazardous characteristics

(ignitability, corrosivity, reactivity, or toxicity).[6][7] Given its hazard profile, treating 2'-
Hydroxypropiophenone as a hazardous waste is the required and prudent course of action.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2'-Hydroxypropiophenone, protecting both personnel and the environment.

Always consult your institution's specific EHS guidelines and local regulations for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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